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Compound of Interest

Compound Name: 2-Furancarboxylic acid

Cat. No.: B1666266

Safe Handling Guide: 2-Furancarboxylic Acid

This guide provides essential safety and logistical information for the handling and disposal of
2-Furancarboxylic acid (also known as 2-Furoic acid). Adherence to these protocols is critical
to ensure a safe laboratory environment for researchers, scientists, and drug development
professionals.

Hazard Identification and Immediate Precautions

2-Furancarboxylic acid is a white to off-white solid that poses significant health risks upon
exposure.[1] It is classified as a hazardous chemical that causes skin irritation, serious eye
damage, and may cause respiratory tract irritation.[2][3][4] All personnel must review the Safety

Data Sheet (SDS) before working with this compound and be fully aware of the associated
hazards.

Key Hazards:
o Skin Corrosion/Irritation: Causes skin irritation.[2]
o Serious Eye Damage/Irritation: Causes serious, potentially irreversible eye damage.

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to prevent personal exposure. The following table

summarizes the required equipment based on standard laboratory safety protocols.

Protection Type

Equipment Specification

Purpose & Notes

Tightly fitting safety goggles

Must conform to NIOSH (US)
or EN 166 (EU) standards to

Eye / Face with side-shields or a full-face _ _
) protect against dust particles
shield.
and splashes.
Chemical-resistant gloves Handle with gloves at all times.
Skin / Body (e.g., Nitrile, Neoprene) and a Impervious clothing should be

fully buttoned lab coat.

worn to prevent skin contact.

Respiratory

NIOSH/MSHA or EN 149

approved respirator.

Required when handling large
quantities, if dust is generated,
or if ventilation is inadequate.
A full-face respirator may be
necessary if exposure limits
are exceeded or irritation is

experienced.

Operational Plan: Step-by-Step Handling Protocol

Safe handling requires a controlled environment and methodical procedures. Always work

within a certified chemical fume hood to ensure adequate ventilation.

Preparation & Handling:

o Designate Area: Before starting, designate a specific area within a chemical fume hood for

handling 2-Furancarboxylic acid.

» Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed

and readily accessible.

» Don PPE: Put on all required PPE as specified in the table above.
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» Minimize Dust: When weighing or transferring the solid, perform the task slowly and carefully
to minimize dust generation and accumulation. Avoid creating and inhaling dust.

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

o Storage: When not in use, store the compound in its original, tightly sealed container in a
cool, dry, and well-ventilated area. Keep it away from incompatible substances such as
strong oxidizing agents, strong acids, and strong bases.

Emergency Procedures and First Aid
In case of accidental exposure, follow these first-aid measures immediately.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.

o Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical advice if skin irritation persists.

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult, provide oxygen. Contact a physician if you feel unwell.

¢ Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Drink 2-4 cupfuls of water or
milk. Get medical attention if symptoms occur.

Spill and Disposal Plan

Proper containment and disposal are crucial to prevent environmental contamination and
further exposure.

Spill Response Protocol:
o Evacuate & Ventilate: Alert others in the area and ensure the space is well-ventilated.

e Don PPE: Wear all required PPE, including respiratory protection.
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o Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.

o Clean-Up: For dry spills, gently sweep up or vacuum the material and place it into a suitable,
labeled, and closed container for disposal. Avoid actions that generate dust.

o Decontaminate: Clean the spill area thoroughly once the material has been collected.
Waste Disposal Protocol:

o Chemical Waste: Dispose of 2-Furancarboxylic acid and any contaminated materials in a
designated hazardous waste container.

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be considered
contaminated and disposed of as hazardous waste.

o Regulatory Compliance: All chemical waste must be disposed of in accordance with federal,
state, and local environmental regulations. Waste generators are responsible for correctly
classifying and managing their waste.

Safe Handling Workflow for 2-Furancarboxylic Acid
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Caption: Logical workflow for the safe handling of 2-Furancarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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